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L-Idose-13C-1 Basic Data Sheet

Property Detail

Molecular Formula C₅¹³CH₁₂O₆ [1] [2]

Molecular Weight 181.15 g/mol [1] [2] [3]

IUPAC Name (2R,3S,4R,5S)-2,3,4,5,6-pentahydroxy(3-¹³C)hexanal [3]

CAS Number 5934-56-5 (unlabeled) [4]

Storage 2-8°C (Refrigerator); Shipping at ambient temperature [1] [2]

Appearance/Form Supplied as an aqueous solution [4]

Frequently Asked Questions (FAQs)

Based on the available data, here are answers to some common queries.

Q1: What are the primary applications of L-Idose-13C-1 in research? A1: This compound is used as a

stable isotope tracer [1]. Its main applications include:
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Quantitative Analysis: Serving as an internal standard for techniques like NMR, GC-MS, or LC-MS

[1].
Metabolic Studies: Tracing the incorporation of carbon atoms in biochemical pathways to

understand metabolic fluxes [5] [3].

Q2: How should I store L-Idose-13C-1 to ensure its stability? A2: The supplier-recommended storage

condition is in a refrigerator at 2-8°C [1] [2]. Since it is supplied as an aqueous solution [4], ensuring sterile

conditions and avoiding repeated freezing and thawing are good general practices to prevent microbial

growth and degradation.

Q3: Is L-Idose-13C-1 a naturally occurring sugar? A3: No. The L-isomer of idose is not a common

naturally occurring sugar. It is synthesized, often from D-glucose derivatives, and the carbon-13 isotope is

incorporated for research purposes [3].

Key Considerations for Experimental Handling

The following diagram outlines the core logical relationship for maintaining the stability of L-Idose-13C-1,

based on fundamental laboratory practices and the supplier's storage instructions.
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Adhere to Storage Guidelines: The most critical factor is to follow the supplier's instruction to store
the product at 2-8°C [1] [2]. The provided Certificate of Analysis (CoA) for your specific batch is the

definitive source for storage information.
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Mainstrate Aseptic Technique: Since the compound is an aqueous solution [4], it is susceptible to

microbial contamination. Use sterile pipette tips and work in a clean environment to prevent
introducing microorganisms that could degrade the sugar.

Prepare Aliquots: To minimize the number of freeze-thaw cycles or exposures to room temperature,
consider dividing the stock solution into small, single-use aliquots immediately upon receipt.

Troubleshooting Guide

If you suspect your compound has degraded, here is a logical workflow to diagnose the issue.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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